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Compound of Interest

Adenosine 5'-monophosphate
Compound Name:
disodium

Cat. No. B1328782

Technical Support Center: Adenosine 5'-
monophosphate disodium salt (AMP-Na2)

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with
Adenosine 5'-monophosphate disodium salt (AMP-Na2).

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Adenosine 5'-monophosphate
disodium salt (AMP-Na2)?

Al: The recommended solvent for dissolving AMP-Naz2 is high-purity water. It is readily soluble
in water.[1] Several sources indicate a solubility of at least 10 mg/mL, with some reporting up to
100 mg/mL in water.[2][3] It is also reported to be soluble in agueous buffers.[1]

Q2: I am having trouble dissolving AMP-Na2 in my buffer. What can | do?

A2: If you are experiencing solubility issues with AMP-Naz2 in your buffer, please refer to our
troubleshooting guide below. Common solutions include gentle warming, sonication, and
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adjusting the pH of your buffer. For a step-by-step guide, see the "Troubleshooting Workflow for
Solubility Issues” diagram and the detailed experimental protocols.

Q3: What is the stability of AMP-Na2 solutions?

A3: Aqueous stock solutions of AMP-Naz2 are stable for up to 6 months when stored at -20°C.
[4] It is recommended to aliquot the stock solution after preparation to avoid repeated freeze-
thaw cycles.[4] A study on the stability of AMP sodium salt solutions showed that refrigerated
solutions (at 4°C) are stable for at least 25 weeks, while solutions at room temperature can
degrade significantly within 9-14 days.[5][6]

Q4: Can | sterilize my AMP-Naz2 solution by autoclaving?

A4: Autoclaving is not recommended as excessive heat can lead to degradation. For cell
culture applications, it is advised to sterilize the solution by filtering it through a 0.22-micron
sterile membrane filter.[3]

Q5: What is the role of AMP in cellular signaling?

A5: Adenosine 5-monophosphate (AMP) is a crucial signaling molecule that acts as a cellular
energy sensor. It is a key activator of the AMP-activated protein kinase (AMPK), a central
regulator of metabolism. The AMPK pathway is involved in various cellular processes, including
glucose and lipid metabolism, and protein synthesis.[3] For a visual representation, please see
the "AMPK Signaling Pathway" diagram below.

Solubility Data

The following table summarizes the reported solubility of Adenosine 5'-monophosphate
disodium salt in water. While specific quantitative data for PBS, TRIS, and HEPES buffers are
not readily available, solubility is expected to be comparable to that in water.
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Solvent/Buffer Reported Solubility Notes
Water 10 mg/mL

Ultrasonic assistance may be
Water 100 mg/mL[2][3]

needed.

Based on the solubility of a

) structurally similar compound,

PBS (pH 7.2) Estimated ~10 mg/mL ] ]

adenosine 3',5'-diphosphate

(sodium salt).

Quantitative data not specified.
TRIS buffer Soluble Solubility is expected to be

similar to water.

Quantitative data not specified.
HEPES buffer Soluble Solubility is expected to be

similar to water.

Experimental Protocols
Protocol for Preparation of a 10 mg/mL Stock Solution of
AMP-Na2 in Water

Materials:

e Adenosine 5'-monophosphate disodium salt (AMP-Na2) powder
» Nuclease-free water

 Sterile conical tube or vial

e Vortex mixer

o (Optional) Water bath sonicator

o (Optional) Water bath

o Sterile 0.22 pum syringe filter
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Procedure:

Weigh the desired amount of AMP-Na2 powder in a sterile conical tube. For a 10 mg/mL
solution, weigh 10 mg of AMP-Na2 for every 1 mL of water.

Add the appropriate volume of nuclease-free water to the tube.
Vortex the tube for 1-2 minutes to facilitate dissolution.
Visually inspect the solution for any undissolved particles.

If particles remain:

o Gentle Warming: Place the tube in a water bath set to 37°C for 5-10 minutes. Vortex
again.

o Sonication: Place the tube in a bath sonicator for 5-10 minutes.
Once the AMP-Naz2 is fully dissolved, the solution should be clear.

(Optional for sterile applications) Sterilize the solution by passing it through a 0.22 pum
syringe filter into a sterile container.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the aliquots at -20°C. Stock solutions are stable for up to 6 months.[4]

Protocol for Preparing Working Solutions in Biological
Buffers (PBS, TRIS, HEPES)

Procedure:

e Thaw a frozen aliquot of your AMP-Naz2 stock solution (e.g., 10 mg/mL in water) at room
temperature.

o Calculate the volume of the stock solution needed to achieve the desired final concentration
in your buffer.
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e Add the calculated volume of the AMP-Na2 stock solution to the appropriate volume of your
desired buffer (e.g., PBS, TRIS, or HEPES).

e Mix thoroughly by vortexing or gentle inversion.

« If preparing a solution directly in the buffer without a water stock, follow the protocol for
preparation in water, substituting the buffer for water. Be aware that the buffering capacity
may affect the final pH, so verification of the pH after dissolution is recommended.

Visualizations

Click to download full resolution via product page

Troubleshooting workflow for AMP-Na2 solubility.
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Simplified AMPK signaling pathway.
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Key relationships of AMP-Na2 properties and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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